Cas no 917809-06-4 (Pyrimidine, 4-[4-(3-methylphenyl)-5-thiazolyl]-2-(methylsulfinyl)-)

• Product name: Pyrimidine, 4-[4-(3-methylphenyl)-5-thiazolyl]-2-(methylsulfinyl)-
• CAS No: 917809-06-4
• MF: C₁₅H₁₃N₃OS₂
• MW: 315.41322016716
• CID: 784227
• PubChem ID: 69580315

Pyrimidine, 4-[4-(3-methylphenyl)-5-thiazolyl]-2-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-[4-(3-methylphenyl)-5-thiazolyl]-2-(methylsulfinyl)-
• 4-(3-methylphenyl)-5-(2-methylsulfinylpyrimidin-4-yl)-1,3-thiazole
• 2-(Methanesulfinyl)-4-[4-(3-methylphenyl)-1,3-thiazol-5-yl]pyrimidine
• 917809-06-4
• DTXSID50740944
• SCHEMBL5819177

• Inchi： InChI=1S/C15H13N3OS2/c1-10-4-3-5-11(8-10)13-14(20-9-17-13)12-6-7-16-15(18-12)21(2)19/h3-9H,1-2H3
• InChI Key： WQEADEYGRUSIMB-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)C2=C(SC=N2)C3=NC(=NC=C3)S(=O)C

Computed Properties

• Exact Mass: 315.05000439g/mol
• Monoisotopic Mass: 315.05000439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 103Ų